Cas no 1421601-01-5 (8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one)

• Product Name: 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
• CAS No: 1421601-01-5
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 5150530
• PubChem ID: 68284652
• Update Time: 2025-10-31

8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzazepin-2-one, 1,3,4,5-tetrahydro-8-methoxy-7-nitro-
• 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one

• Inchi： 1S/C11H12N2O4/c1-17-10-6-8-7(5-9(10)13(15)16)3-2-4-11(14)12-8/h5-6H,2-4H2,1H3,(H,12,14)
• InChI Key： INTMUTAYXHPHNK-UHFFFAOYSA-N
• SMILES： N1C2=CC(OC)=C([N+]([O-])=O)C=C2CCCC1=O

Additional information on 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one

Professional Introduction to Compound with CAS No. 1421601-01-5 and Product Name: 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one

The compound with the CAS number 1421601-01-5 and the product name 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzazepine class of heterocyclic organic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a nitro group at the 7-position and a methoxy group at the 8-position, contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of benzazepine derivatives in the development of novel therapeutic agents. The 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one structure exhibits promising pharmacological properties that make it a valuable candidate for further investigation. Specifically, studies have indicated that this compound demonstrates significant binding affinity to various biological targets, including enzymes and receptors involved in neurological and cardiovascular disorders.

The nitro group in the molecular structure of 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one plays a crucial role in modulating its pharmacological activity. Nitroaromatic compounds are well-known for their ability to interact with biological systems in multiple ways, often leading to potent effects on physiological pathways. In this context, the nitro group may contribute to the compound's ability to influence neurotransmitter release and receptor function, making it a potential lead compound for drugs targeting neurological conditions such as depression and anxiety.

Moreover, the methoxy group at the 8-position of the molecule enhances its solubility and metabolic stability, which are critical factors for drug efficacy and safety. The presence of these functional groups also influences the compound's electronic properties, affecting its reactivity and interaction with biological targets. This balance of structural features makes 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one a compelling subject for further pharmacokinetic and pharmacodynamic studies.

In recent years, there has been growing interest in exploring benzazepine derivatives for their potential applications in treating various diseases. For instance, studies have shown that certain benzazepine analogs exhibit anti-inflammatory and analgesic properties by modulating inflammatory pathways and pain signaling mechanisms. The structural motif of 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one aligns well with these findings, suggesting that it may also possess similar therapeutic benefits.

The synthesis of 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the formation of the tetrahydropyrazino[4',3':6]pyrido[3',4']indole core structure through cyclization reactions. Subsequent functionalization steps introduce the nitro and methoxy groups at specific positions on the benzazepine scaffold. These synthetic strategies require precise control over reaction conditions to ensure high yield and purity of the final product.

The analytical characterization of 8-methoxy-7-nitro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one is another critical aspect of its study. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm its molecular structure and purity. Additionally， high-performance liquid chromatography (HPLC) is used to assess its chemical stability and degradation products under various storage conditions.

From a computational chemistry perspective, 8-methoxy -7 -nit ro -tetr ahyd ro - 1 H - 1 -benz az ep ine - 2 - o ne has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies utilize computational methods such as molecular dynamics simulations and docking algorithms to predict how the compound binds to receptors and enzymes. Such insights are invaluable for designing optimized derivatives with enhanced pharmacological activity.

The potential therapeutic applications of 8-methoxy -7 -nit ro -tetr ahyd ro - 1 H - 1 -benz az ep ine - 2 - o ne are vast and span multiple disease areas. In oncology research, benz az ep ine deriva tives have shown promise as antitumor agents by inhibiting key signaling pathways involved in cancer cell proliferation . The presence of both nitro and methoxy groups may enhance its ability to disrupt these pathways effectively . p > < p > Furthermore, this com pound holds promise in neurodegenerative disease treatment . Research has indicated that certain benz az ep ine deriva tives can cross blood-brain barriers , making them suitable candidates for treating central nervous system disorders such as Alzheimer's disease . The structural features of 8-meth oxy -7-ni tro-tetra hyd ro - 1 H - 1-ben zaze pine - 2-o ne, including its lipophilicity balance , may facilitate efficient delivery across this barrier . p > < p > In conclusion, 8-meth oxy -7-ni tro-tetra hyd ro - 1 H - 1-ben zaze pine - 2-o ne ( CAS No .1421601- 01- 5 ) represents an exciting advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical data , position it as a valuable candidate for further therapeutic development . As research continues to uncover new applications for benz az ep ine deriva tives , compounds like this one will undoubtedly play a significant role in shaping future treatments across various disease areas . p >